Cas no 651042-83-0 (mPEG8-SH)

mPEG8-SH structure
mPEG8-SH structure
Product Name:mPEG8-SH
CAS No:651042-83-0
MF:C17H36O8S
MW:400.527945518494
MDL:MFCD16619328
CID:68546
PubChem ID:53400963
Update Time:2025-04-18

mPEG8-SH Chemical and Physical Properties

Names and Identifiers

    • 2,5,8,11,14,17,20,23-Octaoxapentacosane-25-thiol
    • 2,5,8,11,14,17,20,23-Octoxapentacosane-25-thiol
    • 2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanethiol
    • mPEG8-HS
    • mPEG8-thiol
    • BP-21118
    • 651042-83-0
    • mPEG8-SH
    • AKOS027320786
    • CS-0115111
    • DTXSID30694734
    • AS-67723
    • MFCD16619328
    • HY-141330
    • SCHEMBL17731980
    • m-PEG8-Thiol
    • C70280
    • DB-216708
    • MDL: MFCD16619328
    • Inchi: 1S/C17H36O8S/c1-18-2-3-19-4-5-20-6-7-21-8-9-22-10-11-23-12-13-24-14-15-25-16-17-26/h26H,2-17H2,1H3
    • InChI Key: LWTPDVASPXFETP-UHFFFAOYSA-N
    • SMILES: SCCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

  • Exact Mass: 400.21318
  • Monoisotopic Mass: 400.21308928 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 23
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 400.5
  • XLogP3: -0.7
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.070
  • PSA: 73.84

mPEG8-SH Pricemore >>

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